Cas no 149427-37-2 (3-nitro-4-(trifluoromethyl)-1H-pyrrole)

• Product Name: 3-nitro-4-(trifluoromethyl)-1H-pyrrole
• CAS No: 149427-37-2
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• CID: 5251976
• Update Time: 2025-10-28

3-nitro-4-(trifluoromethyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(trifluoromethyl)-1H-pyrrole
• 1H-Pyrrole, 3-nitro-4-(trifluoromethyl)-

• Inchi： 1S/C5H3F3N2O2/c6-5(7,8)3-1-9-2-4(3)10(11)12/h1-2,9H
• InChI Key： QRDUOOLAFKKXIY-UHFFFAOYSA-N
• SMILES： N1C=C(C(F)(F)F)C([N+]([O-])=O)=C1

Additional information on 3-nitro-4-(trifluoromethyl)-1H-pyrrole

Comprehensive Overview of 3-nitro-4-(trifluoromethyl)-1H-pyrrole (CAS No. 149427-37-2): Properties, Applications, and Industry Insights

3-nitro-4-(trifluoromethyl)-1H-pyrrole (CAS No. 149427-37-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The presence of both nitro and trifluoromethyl groups on the pyrrole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in designing novel bioactive molecules, particularly in the development of antimicrobial agents and crop protection chemicals, aligning with the growing demand for sustainable agricultural solutions.

The compound’s CAS No. 149427-37-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers emphasize its role in structure-activity relationship (SAR) studies, where modifications to the pyrrole core can yield derivatives with tailored properties. For instance, the trifluoromethyl group is known to improve metabolic stability and lipophilicity, traits highly sought after in drug discovery. This aligns with trending searches on "how to enhance drug bioavailability" and "fluorine in medicinal chemistry," reflecting industry priorities.

From a synthetic perspective, 3-nitro-4-(trifluoromethyl)-1H-pyrrole is often synthesized via electrophilic aromatic substitution or palladium-catalyzed cross-coupling reactions. Its nitro group facilitates further functionalization, enabling the creation of diverse heterocyclic scaffolds. Such versatility addresses common queries like "building blocks for drug design" and "high-value chemical intermediates," which rank highly in academic and industrial search engines. Notably, the compound’s stability under varying pH conditions makes it suitable for high-throughput screening applications.

In agrochemical applications, derivatives of 3-nitro-4-(trifluoromethyl)-1H-pyrrole have shown promise as pesticide synergists, amplifying the efficacy of existing formulations while reducing environmental load. This resonates with current debates on "green chemistry in agriculture" and "low-residue crop protection," topics frequently explored in sustainability forums. The trifluoromethyl moiety, in particular, is linked to improved pest resistance management, a key concern for farmers worldwide.

Analytical characterization of CAS No. 149427-37-2 typically involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity. These methods are frequently searched alongside terms such as "compound validation protocols" and "QC for specialty chemicals," underscoring the compound’s niche yet critical role in R&D workflows. Furthermore, its storage recommendations (e.g., inert atmosphere, low temperature) are often discussed in material safety data sheets (MSDS), a recurring query among laboratory personnel.

Looking ahead, the demand for 3-nitro-4-(trifluoromethyl)-1H-pyrrole is projected to rise, driven by innovations in precision medicine and smart farming. Its compatibility with combinatorial chemistry platforms positions it as a staple in libraries for targeted molecule screening. As industries pivot toward AI-driven drug design, compounds like this—with well-documented SAR data—will likely feature prominently in machine learning models predicting bioactivity, a hot topic in "cheminformatics" circles.

In summary, 3-nitro-4-(trifluoromethyl)-1H-pyrrole (CAS No. 149427-37-2) exemplifies the intersection of fundamental chemistry and cutting-edge applications. Its multifaceted utility across pharmaceuticals, agrochemicals, and material science ensures its relevance in an era prioritizing efficiency and sustainability. For researchers and procurement specialists alike, understanding its properties and market dynamics is essential to leveraging its full potential.